Cas no 140440-46-6 (6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-)

• Product Name: 6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-
• CAS No: 140440-46-6
• MF: C₁₂H₁₅N₅O₃
• MW: 277.279201745987
• CID: 154166
• PubChem ID: 135538748
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-
• 2-amino-9-[(1S,4R,5S)-4,5-bis(hydroxymethyl)cyclopent-2-en-1-yl]-3H-purin-6-one
• 2-amino-9-[(1S,4R,5S)-4,5-bis(hydroxymethyl)cyclopent-2-en-1-yl]-1H-purin-6-one
• (+-)-9-[4'.beta.,5'.alpha.-Bis(hydroxymethyl)cyclopent-2'-en-1'.beta.-yl]-guanine
• 140440-46-6
• (+-)-9-(4'beta,5'alpha-Bis(hydroxymethyl)cyclopent-2'-en-1'beta-yl)-guanine
• DTXSID70161394

• Inchi： 1S/C12H15N5O3/c13-12-15-10-9(11(20)16-12)14-5-17(10)8-2-1-6(3-18)7(8)4-19/h1-2,5-8,18-19H,3-4H2,(H3,13,15,16,20)/t6-,7-,8-/m0/s1
• InChI Key： MQVGMNRAORLGHR-FXQIFTODSA-N
• SMILES： OC[C@H]1[C@H](CO)C=C[C@@H]1N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 277.11765
• Monoisotopic Mass: 277.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 125.76